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Compound of Interest

Compound Name: Fosfenopril

Cat. No.: B1673573 Get Quote

Essential guidance for the safe handling and disposal of fosfenopril in a research

environment, ensuring personnel safety and regulatory compliance.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide to the proper disposal of

fosfenopril, an angiotensin-converting enzyme (ACE) inhibitor. Adherence to these procedures

is essential to minimize health risks and ensure compliance with federal and local regulations.

Hazard Assessment and Classification
Fosfenopril and its sodium salt are classified as hazardous substances under the

Occupational Safety and Health Administration (OSHA) Hazard Communication Standard (29

CFR 1910.1200).[1][2] While not explicitly listed as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA), it is considered a hazardous chemical waste due to

its toxicological properties.[3][4][5][6]

Key hazard information is summarized in the table below:
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Hazard Classification Description Primary Route of Exposure

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[7]

Inhalation, Ingestion, Skin/Eye

Contact

Skin and Eye Irritation
Causes skin and serious eye

irritation.[2][7]
Skin/Eye Contact

Sensitization
May cause sensitization by

skin contact.[1][2]
Skin Contact

It is crucial to handle fosfenopril with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. All handling of powdered fosfenopril should

be conducted in a well-ventilated area or a chemical fume hood to avoid dust inhalation.[1][2][7]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of fosfenopril from a

laboratory setting. This procedure is designed to be compliant with general laboratory safety

standards and environmental regulations.

Step 1: Waste Identification and Segregation
Identify all fosfenopril-containing waste streams. This includes, but is not limited to:

Expired or unused pure fosfenopril (solid powder).

Contaminated lab supplies (e.g., weigh boats, spatulas, pipette tips).

Empty stock containers.

Solutions containing fosfenopril.

Contaminated PPE.

Segregate fosfenopril waste from other waste streams. Do not mix fosfenopril waste with

non-hazardous trash, sharps containers (unless the item is also a sharp), or other chemical
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waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Step 2: Waste Collection and Labeling
Solid Waste:

Collect solid fosfenopril waste in a designated, leak-proof container with a secure lid. The

container should be compatible with the chemical.

For grossly contaminated items, double-bagging may be appropriate.

Liquid Waste:

Collect liquid waste containing fosfenopril in a sealable, shatter-resistant container.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

("Fosfenopril"), and a description of the contents (e.g., "solid waste," "aqueous solution").

Include the date of waste accumulation.

Step 3: Storage
Store the sealed waste container in a designated satellite accumulation area. This area

should be under the control of the laboratory personnel.

Ensure secondary containment to prevent the spread of material in case of a leak.

Store away from incompatible materials, particularly strong oxidizing agents.[2][7]

Step 4: Disposal
Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of fosfenopril down the drain or in the regular trash.[7]
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Professional disposal is required. The most common recommended disposal methods for

chemical waste of this nature are incineration in a licensed facility or burial in a licensed

landfill, as determined by a qualified waste management vendor.[1]

Experimental Workflow for Disposal
The logical flow for the proper disposal of fosfenopril is depicted in the diagram below. This

workflow ensures that all safety and regulatory checkpoints are met throughout the process.
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Caption: Logical workflow for the compliant disposal of fosfenopril waste.

This procedural guidance is intended to provide a clear and actionable plan for the safe

management of fosfenopril waste in a laboratory setting. Always consult your institution's

specific safety protocols and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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